Cas no 883539-33-1 ((2-Ethyl-1H-imidazol-1-yl)acetic Acid)

(2-Ethyl-1H-imidazol-1-yl)acetic acid is a heterocyclic carboxylic acid derivative featuring an imidazole core with an ethyl substituent and an acetic acid functional group. This compound is valued for its versatility as a building block in organic synthesis, particularly in pharmaceutical and agrochemical applications. The imidazole moiety provides a rigid, nitrogen-rich framework, enhancing its utility in coordination chemistry and catalysis. The acetic acid side chain offers further reactivity for derivatization or conjugation. Its balanced polarity ensures moderate solubility in both aqueous and organic media, facilitating diverse reaction conditions. The compound’s stability under standard handling conditions makes it a practical intermediate for research and industrial processes.
(2-Ethyl-1H-imidazol-1-yl)acetic Acid structure
883539-33-1 structure
Product Name:(2-Ethyl-1H-imidazol-1-yl)acetic Acid
CAS No:883539-33-1
MF:C7H10N2O2
MW:154.166501522064
MDL:MFCD07186426
CID:710411
PubChem ID:3159666
Update Time:2025-05-20

(2-Ethyl-1H-imidazol-1-yl)acetic Acid Chemical and Physical Properties

Names and Identifiers

    • 2-(2-Ethyl-1H-imidazol-1-yl)acetic acid
    • (2-Ethyl-imidazol-1-yl)-acetic acid
    • 1H-Imidazole-1-aceticacid, 2-ethyl-
    • 2-(2-ethylimidazol-1-yl)acetic acid
    • (2-ethyl-1H-imidazol-1-yl)acetic acid
    • 2-(2-ethylimidazolyl)acetic acid
    • (2-ethylimidazol-1-yl)acetic acid
    • SBB010345
    • KM2604
    • STK288933
    • BBL015849
    • 1663AF
    • ST072462
    • AB0216556
    • ST24039192
    • BB 0219162
    • 2-Ethyl-1H-imidazole-1-acetic acid (ACI)
    • 883539-33-1
    • AKOS000271846
    • DTXSID10390222
    • 2-(2-Ethyl-1H-imidazol-1-yl)aceticacid
    • ALBB-004520
    • CS-0152483
    • EN300-58040
    • C76914
    • DS-17483
    • SCHEMBL371254
    • MFCD07186426
    • (2-Ethyl-1H-imidazol-1-yl)acetic Acid
    • MDL： MFCD07186426
    • Inchi： 1S/C7H10N2O2/c1-2-6-8-3-4-9(6)5-7(10)11/h3-4H,2,5H2,1H3,(H,10,11)
    • InChI Key： QIBUBNNYBJRUAV-UHFFFAOYSA-N
    • SMILES： O=C(CN1C(CC)=NC=C1)O

Computed Properties

  • Exact Mass: 154.07400
  • Monoisotopic Mass: 154.074
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 149
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 55.1
  • XLogP3: 0.5

Experimental Properties

  • Density: 1.22
  • Boiling Point: 365.5°C at 760 mmHg
  • Flash Point: 174.8°C
  • Refractive Index: 1.561
  • PSA: 55.12000
  • LogP: 0.53010

(2-Ethyl-1H-imidazol-1-yl)acetic Acid Security Information

(2-Ethyl-1H-imidazol-1-yl)acetic Acid Customs Data

  • HS CODE：2933290090
  • Customs Data：

    China Customs Code:

    2933290090

    Overview:

    2933290090. Other compounds with non fused imidazole ring in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933290090. other compounds containing an unfused imidazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

(2-Ethyl-1H-imidazol-1-yl)acetic Acid Pricemore >>

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(2-Ethyl-1H-imidazol-1-yl)acetic Acid Production Method

Production Method 1

934172-26-6 934172-26-6
883539-33-1 883539-33-1
Reaction Conditions
1.1 Reagents: Hydrochloric acid Solvents: Water ;  10 h, 100 °C
Reference
Synthesis and characterization of 2-ethyl zoledronic acid dinuclear platinum-ethylenediamine complexes
Cao, Yang; et al, Shandong Huagong, 2014, 43(5), 7-11

Production Method 2

934172-26-6 934172-26-6
883539-33-1 883539-33-1
Reaction Conditions
1.1 Reagents: Hydrochloric acid Solvents: Water
Reference
Pharmacological evaluation of imidazole-derived bisphosphonates on receptor activator of nuclear factor-κB ligand-induced osteoclast differentiation and function
Lin, Jianguo; et al, Chemical Biology & Drug Design, 2021, 97(1), 121-133

Production Method 3

105-36-2 105-36-2
1072-62-4 1072-62-4
883539-33-1 883539-33-1
Reaction Conditions
1.1 -
2.1 Reagents: Hydrochloric acid Solvents: Water
Reference
Pharmacological evaluation of imidazole-derived bisphosphonates on receptor activator of nuclear factor-κB ligand-induced osteoclast differentiation and function
Lin, Jianguo; et al, Chemical Biology & Drug Design, 2021, 97(1), 121-133

Production Method 4

105-36-2 105-36-2
1072-62-4 1072-62-4
883539-33-1 883539-33-1
Reaction Conditions
1.1 Reagents: Potassium carbonate ,  Potassium hydroxide Catalysts: Tetrabutylammonium bromide Solvents: Dichloromethane ;  rt; 24 h, rt
2.1 Reagents: Hydrochloric acid Solvents: Water ;  10 h, 100 °C
Reference
Synthesis and characterization of 2-ethyl zoledronic acid dinuclear platinum-ethylenediamine complexes
Cao, Yang; et al, Shandong Huagong, 2014, 43(5), 7-11

(2-Ethyl-1H-imidazol-1-yl)acetic Acid Raw materials

(2-Ethyl-1H-imidazol-1-yl)acetic Acid Preparation Products

(2-Ethyl-1H-imidazol-1-yl)acetic Acid Related Literature

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